1-(4-Amino-1,2,5-oxadiazol-3-YL)-5-thien-2-YL-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-thiophen-2-yltriazole-4-carboxylic acid
• InChI: InChI=1S/C9H6N6O3S/c10-7-8(13-18-12-7)15-6(4-2-1-3-19-4)5(9(16)17)11-14-15/h1-3H,(H2,10,12)(H,16,17)
• InChI Key: RDMVHPPEYFESJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C(N=NN2C3=NON=C3N)C(=O)O
• Molecular Formula: C9H6N6O3S
• Molecular Weight: 278.25 g/mol
• CAS No.: 695223-67-7

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of an oxadiazole-2-amine with an amino acid. For instance, a solution of 5-(4-bromobenzyl)-1,3,4-oxadiazole-2-amine in methylene chloride was reacted with N-(tert-butoxycarbonyl)glycine or N-(tert-butoxy-carbonyl)phenylalanine, followed by the addition of dimethyl-aminopyridine (DMAP).

Scientific Research Applications

Triazole-Based Scaffolds

Triazole compounds, including those structurally related to 1-(4-Amino-1,2,5-oxadiazol-3-YL)-5-thien-2-YL-1H-1,2,3-triazole-4-carboxylic acid, have been extensively studied for their utility in creating biologically active compounds and peptidomimetics. For instance, the synthesis of 5-amino-1,2,3-triazole-4-carboxylates has been optimized through ruthenium-catalyzed cycloaddition, facilitating the development of compounds with potential biological activities, such as HSP90 inhibitors, demonstrating the compound's relevance in medicinal chemistry and drug discovery (Ferrini et al., 2015).

Antimicrobial and Antitumor Activities

Further research highlights the synthesis of hybrid molecules that incorporate 1,2,4-triazole and oxadiazole moieties, demonstrating significant antimicrobial, antiurease, and antilipase activities. This underscores the compound's versatility in the development of new therapeutic agents with potential applications in treating infections and related diseases (Başoğlu et al., 2013).

High-Throughput Synthesis for Drug Discovery

The compound's framework has also facilitated high-throughput synthesis approaches in drug discovery, particularly in the generation of 1,2,4-oxadiazole and triazole libraries. These methodologies enable the rapid exploration of chemical space, potentially accelerating the discovery of new drugs with various pharmacological activities (Bogdan & Wang, 2015).